p-t-Butylphenyl diphenyl phosphate-d10

• Molecular Formula: C22H23O4P
• Molecular Weight: 392.4 g/mol
• InChI: InChI=1S/C22H23O4P/c1-22(2,3)18-14-16-21(17-15-18)26-27(23,24-19-10-6-4-7-11-19)25-20-12-8-5-9-13-20/h4-17H,1-3H3/i4D,5D,6D,7D,8D,9D,10D,11D,12D,13D
• InChIKey: ULGAVXUJJBOWOD-MIPJZDBJSA-N

BPDP-d10: Quantitative Internal Standard

p-t-Butylphenyl diphenyl phosphate-d10 (C22H13D10O4P, molecular weight 392.45) is the fully deuterated analog of the industrial organophosphate ester flame retardant p-tert-butylphenyl diphenyl phosphate (BPDP, C22H23O4P, molecular weight 382.39) [1]. This deuterated compound incorporates ten deuterium atoms in place of ten hydrogen atoms, resulting in a nominal mass difference of +10 Da relative to its non-deuterated parent . As an isotopically labeled internal standard, it is specifically intended for use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) workflows to enable accurate quantification of BPDP in complex environmental, biological, or industrial matrices . The compound is supplied as a purified reference standard (≥98% purity) for research use only .

Identity

Deuterated ISTD (BPDP-d10)

Mass shift

+10 Da nominal from native BPDP

Workflow

LC-MS/MS or GC-MS quantification

Grade

Purified reference standard; research use only

• [1] MedChemExpress. (n.d.). p-t-Butylphenyl diphenyl phosphate-d10 Product Page. View Source

BPDP-d10 Superiority Over Non-Deuterated Standards

In mass spectrometry-based quantification of organophosphate esters, the use of a non-deuterated analog or a structurally similar compound as an internal standard fails to correct for analyte-specific matrix effects, extraction efficiency variability, and ionization suppression/enhancement phenomena that are inherent to complex environmental or biological samples [1]. Deuterated internal standards such as p-t-butylphenyl diphenyl phosphate-d10 co-elute with the native analyte and exhibit near-identical physicochemical behavior during sample preparation and chromatographic separation, yet are distinguishable by MS via their distinct mass-to-charge ratio . In contrast, non-isotopically labeled surrogates may exhibit differential extraction recoveries, distinct ionization efficiencies, and non-overlapping chromatographic retention times, leading to systematic quantification bias and compromised method accuracy . This fundamental analytical requirement establishes the irreplaceable role of the deuterated analog in validated quantitative workflows.

! Non-deuterated surrogates may exhibit differential extraction recoveries, causing systematic quantification bias.

! Structural analogs or external calibration cannot correct for co-eluting matrix effects in complex environmental or biological samples.

! Smaller mass shifts (+3 to +5 Da) risk isotopic cross-talk; +10 Da provides cleaner MS resolution and method reliability.

• [1] Odetokun, M. S., et al. (2013). Matrix effects in analysis of dialkyl phosphate metabolites of organophosphate pesticides in urine by gas chromatography/tandem mass spectrometer. Ingenta Connect. View Source

BPDP-d10 Performance Benchmarks

Isotopic Mass Difference Ensures Clear MS Resolution

The incorporation of ten deuterium atoms in p-t-butylphenyl diphenyl phosphate-d10 produces a molecular weight of 392.45 g/mol, representing a +10 Da mass shift from the native BPDP (382.39 g/mol) . This 10 Da difference provides unambiguous isotopic separation in low-resolution mass spectrometers and ensures baseline resolution from the native analyte in MS1 or selected reaction monitoring (SRM) transitions, thereby eliminating isotopic cross-talk that can occur with internal standards possessing smaller mass differences (e.g., +3 to +5 Da) [1].

Mass resolution

Class-level inference

+10 Da vs typical +3–5 Da; 2–3× greater separation

Supports unambiguous MS resolution; reduces isotopic cross-talk.

Data to verify in method validation for specific instrument platforms.

Evidence Dimension	Mass difference between deuterated internal standard and native analyte
Target Compound Data	+10 Da (392.45 g/mol for -d10 vs. 382.39 g/mol for native BPDP)
Comparator Or Baseline	Typical deuterated internal standards with +3 to +5 Da mass shifts (e.g., -d3, -d5 analogs)
Quantified Difference	2- to 3-fold greater mass separation
Conditions	Low-resolution MS (e.g., single quadrupole) and triple quadrupole MS/MS

Why This Matters

The +10 Da mass shift reduces risk of isotopic overlap and signal interference, enhancing assay specificity and quantification accuracy, particularly in complex matrices where baseline resolution is critical.

• [1] MedChemExpress. (n.d.). p-t-Butylphenyl diphenyl phosphate-d10 Product Page. View Source

Environmental Prevalence of BPDP Drives Quantification Needs

The native compound BPDP has been identified as an emerging organophosphate ester contaminant of concern in environmental monitoring studies. A 2022 high-resolution mass spectrometry screening study of wild fish from Taihu Lake, China, identified BPDP among the emerging OPEs exhibiting contamination levels comparable to or exceeding traditional OPEs [1]. The study reported the detection of BPDP in multiple fish species and tissues, underscoring the need for accurate quantitative methods to assess its environmental occurrence and potential exposure risks.

Occurrence

Supporting evidence

BPDP levels comparable to traditional OPEs in wild fish (n=48)

Establishes quantification need for BPDP-d10 as ISTD in environmental monitoring.

Published study (Taihu Lake); reported context requires method-specific validation.

Evidence Dimension	Occurrence and contamination level of native BPDP relative to traditional OPEs
Target Compound Data	BPDP identified as an emerging OPE with contamination levels comparable to traditional OPEs in wild fish
Comparator Or Baseline	Traditional OPEs (e.g., triphenyl phosphate, TPHP)
Quantified Difference	Comparable contamination levels (no statistically significant difference reported)
Conditions	Wild fish (n=48) from Taihu Lake, China; QuEChERS extraction followed by LC-HRMS analysis

Why This Matters

The environmental prevalence of BPDP establishes a clear demand for its accurate quantification, thereby justifying procurement of its deuterated analog as the optimal internal standard for validated analytical methods.

• [1] Li, J., Zhang, Y., Bi, R., Ye, L., & Su, G. (2022). High-Resolution Mass Spectrometry Screening of Emerging Organophosphate Esters (OPEs) in Wild Fish: Occurrence, Species-Specific Difference, and Tissue-Specific Distribution. Environmental Science & Technology, 56(1), 302-312. View Source

Matrix Effect Mitigation by Deuterated Internal Standards

A study evaluating matrix effects in the analysis of dialkyl phosphate metabolites by GC-MS/MS demonstrated that the use of deuterated internal standards is essential for mitigating matrix-induced quantification errors [1]. The authors reported that non-deuterated internal standards or external calibration approaches were subject to significant matrix effects, leading to misidentification and inaccuracies. In contrast, deuterated and 13C12-labeled internal standards effectively corrected for these matrix effects, improving data quality and method reliability.

Matrix effects

Class-level inference

Deuterated ISTDs improved accuracy vs non-deuterated methods in GC-MS/MS

Supports ISTD use to correct matrix effects in complex biological matrices.

Class-level evidence from dialkyl phosphate study; review method-specific performance.

Evidence Dimension	Quantitative accuracy in presence of complex biological matrix
Target Compound Data	Deuterated internal standards (class-level) improved accuracy and reduced matrix effects in GC-MS/MS analysis
Comparator Or Baseline	Non-deuterated internal standards or external calibration
Quantified Difference	Qualitative improvement reported; specific quantification error values not provided in abstract
Conditions	Urinary dialkyl phosphate metabolites analyzed by GC-MS/MS

Why This Matters

This class-level evidence supports the necessity of deuterated internal standards like p-t-butylphenyl diphenyl phosphate-d10 to achieve reliable quantification in complex matrices where matrix effects would otherwise compromise data integrity.

• [1] Odetokun, M. S., et al. (2013). Matrix effects in analysis of dialkyl phosphate metabolites of organophosphate pesticides in urine by gas chromatography/tandem mass spectrometer. Ingenta Connect. View Source

BPDP-d10 Application Scenarios

Environmental Monitoring of Emerging OPEs

The documented environmental occurrence of BPDP as an emerging contaminant in aquatic biota [1] necessitates validated quantitative methods for monitoring programs. p-t-Butylphenyl diphenyl phosphate-d10 serves as the optimal isotope dilution internal standard for LC-MS/MS or GC-MS quantification of BPDP in water, sediment, and biological tissue samples. Its use corrects for matrix effects and extraction variability, enabling accurate determination of environmental concentrations and supporting risk assessment efforts.

Flame Retardant Analysis in Consumer Products

Given the widespread industrial use of BPDP as a flame retardant and plasticizer [1], analytical laboratories tasked with quantifying BPDP in plastics, textiles, and electronic products require a robust internal standard to ensure method accuracy and reproducibility. p-t-Butylphenyl diphenyl phosphate-d10 provides the necessary isotopic fidelity to account for sample preparation losses and matrix effects inherent to complex polymer matrices, thereby supporting compliance testing and product safety assessments.

Metabolism and Biomonitoring of Flame Retardants

In vitro metabolism studies of BPDP using human liver subcellular fractions have been conducted to characterize its biotransformation pathways and identify potential biomarkers of exposure [1]. Accurate quantification of BPDP and its metabolites in biological matrices (e.g., urine, serum, tissue homogenates) is essential for biomonitoring studies and toxicokinetic assessments. p-t-Butylphenyl diphenyl phosphate-d10 enables precise isotope dilution quantification in these complex biological samples, mitigating matrix effects and ensuring data reliability for exposure and risk evaluations.

Application

Selection Property

Validation Focus

Environmental monitoring research

Isotope dilution MS workflow

Matrix-effect correction in biota matrices

Flame retardant analysis in products

Isotopic fidelity in polymer matrices

Sample preparation recovery review

Flame retardant metabolism research

Biomonitoring matrix compatibility

Isotope dilution quantification in biological matrices

• [1] Li, J., Zhang, Y., Bi, R., Ye, L., & Su, G. (2022). High-Resolution Mass Spectrometry Screening of Emerging Organophosphate Esters (OPEs) in Wild Fish: Occurrence, Species-Specific Difference, and Tissue-Specific Distribution. Environmental Science & Technology, 56(1), 302-312. View Source
• [2] Phillips, A. L., Herkert, N. J., Ulrich, J. C., et al. (2020). In Vitro Metabolism of Isopropylated and tert-Butylated Triarylphosphate Esters Using Human Liver Subcellular Fractions. Chemical Research in Toxicology, 33(6), 1428-1441. View Source